Benzyl N,N-dibenzyl-L-phenylalaninate

Description

Benzyl N,N-dibenzyl-L-phenylalaninate, also known as l-n,n-dibenzylphenylalanine benzyl ester, is an organic compound with the molecular formula $C_{30}H_{29}NO_2$ and a molecular weight of 435.56 g/mol. It is used in biomedical research as an inducer in cell culture and molecular biology experiments. As an ester compound, benzyl N,N-dibenzyl-L-phenylalaninate can participate in esterification reactions and be hydrolyzed under the action of acids or bases. Environmental conditions can affect its action, stability, and efficacy; it should be stored in a cool, dry, well-ventilated place away from fire and oxidants.

The synthesis of Benzyl N,N-dibenzyl-L-phenylalaninate involves the esterification of L-phenylalanine with benzyl alcohol, typically using an acid or enzyme catalyst. This compound can undergo esterification, hydrolysis, and substitution reactions. Common reagents used in these reactions include acids, bases, and various organic solvents. Its applications span scientific research, including drug synthesis, biomedical research, and cosmetics. It is used as an intermediate in synthesizing pharmaceuticals like enzyme inhibitors and drug ligands and is also used in skincare and beauty products.

Similar compounds include N,N-dibenzyl-L-phenylalanine benzyl ester and (S)-2-Dibenzylamino-3-phenylpropionic acid benzyl ester. These compounds share similar applications in drug synthesis and biomedical research but differ in specific chemical properties and reactivity. N,N-Dibenzyl-L-phenylalanine, with the molecular formula $C_{23}H_{23}NO_2$ and a molecular weight of 345.4 g/mol, is another related compound .

• CAS No.: 111138-83-1
• Product Name: Benzyl N,N-dibenzyl-L-phenylalaninate
• Molecular Formula: C30H29NO2
• Molecular Weight: 435.6 g/mol
• IUPAC Name: benzyl (2S)-2-(dibenzylamino)-3-phenylpropanoate
• Standard InChI: InChI=1S/C30H29NO2/c32-30(33-24-28-19-11-4-12-20-28)29(21-25-13-5-1-6-14-25)31(22-26-15-7-2-8-16-26)23-27-17-9-3-10-18-27/h1-20,29H,21-24H2/t29-/m0/s1
• Standard InChIKey: XOAGXYJGAZOTAA-LJAQVGFWSA-N
• SMILES: C1=CC=C(C=C1)CC(C(=O)OCC2=CC=CC=C2)N(CC3=CC=CC=C3)CC4=CC=CC=C4
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)OCC2=CC=CC=C2)N(CC3=CC=CC=C3)CC4=CC=CC=C4
• Synonyms: Benzyl N,N-dibenzyl-L-phenylalaninate; L-N,N-Dibenzylphenylalanine benzyl ester; N,N-Dibenzyl-L-phenylalanine benzyl ester; N,N-Dibenzylphenylalanine benzyl este
• PubChem Compound: 10928230
• Last Modified: Sep 15 2023